1pchem a2bchem aaron abcr Acmec aladdin alfa chromadex enaminestore fluorochem labchem lifechemical oakwoodchemical scbt sigmaaldrich TCI trc 百灵威 九鼎 罗恩试剂 麦克林 南京试剂 研峰科技

*4x1L *4x4L 0.05g 0.1g 0.25g 0.5g 1 l 10 l 100 ml 1000ml 100g 100l 100ML 10g 10KG 10l 10ml 12.50012×500ml 12×500ml 15kg 180L 18l 1g 1KG 1L 1ml 2,5 l 2.52,5 l 2.52,5l 2.5g 2.5L 2.5l（玻瓶） 2.5l（塑桶） 20.50020×500ml 20×500ml 2000ml 200l 20KG 20l 20ml 25 l 2500ml 250g 250ml 25g 25l 25ml 2l 3.23x1.2ml 3l 3X1.2ML 4 l 4.1004x100 ml 4.44x4l 4.54×5l 4×5L 4l 4l（塑桶） 4x100 mL 4X4L 5 l 500 ml 500g 500l 500mg 500ml 500ml（玻瓶） 50g 50L 5g 5l 5l(钢桶) 5l（塑桶） 5l（小铁桶） 5ml 6.16x1 l 6x1 L 8.5008x500 ml 8x500 mL

≥99.7% ≥99.8% >98.0%(GC) >99.5%(GC) ≥99% ≥99%, FCC, FG ≥99.5% ≥99.7%(GC) ≥99.8% ≥99.9%(GC) 10 mg/mL in Water 1000μg/ml,in Purge and Trap Methanol 3.0 mg/mL 基质:二硫化碳 U=2% 93% 95% 95%+ 98.0%(GC) 98.0%(GC)[螯合溶剂] 98.5% 99 - 100% (GC) 99% 99.5% 99.5%(GC) 99.5%(GC)[用于分光光度测定法] 99.5+% 99.7% 99.8% 99.8%（分子筛、 Water≤50 ppm） 99.8%, SpcDry, Water≤50 ppm (by K.F.), SpcSeal 99.8%, SpcDry, with molecular sieves, Water≤50 ppm (by K.F.), SpcSeal 99.8%,Water≤50 ppm (by K.F.), Acseal 99.8%,with molecular sieves, Water≤50 ppm (by K.F.), Acseal 99.9% 99.9%(生物技术试剂) ACS 光谱级,≥99.5% ACS,≥99.5% AR,99% AR,99.5% certified reference material, 2000μg/mL in methanol EMPLURA for analysis EMSURE for gas chromatography ECD and FID SupraSolv for gas chromatography MS SupraSolv for GC residue analysis for LC-MS,≥99.9%(GC) for liquid chromatography LiChrosolv for spectroscopy Uvasol GR,99.5% GR,99.7% HPLC级,≥99.8% HPLC级,99.8% hypergrade for LC-MS LiChrosolv natural, ≥99%, FCC, FG Standard for GC,≥99.7%(GC) ULC-MS United States Pharmacopeia (USP) Reference Standard 分析标准品,≥99.9%(GC) 农残级 色谱级, >99.0%(GC) 色谱级,99.9% 生物技术级,≥99.9% 无水级,99.8%